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Compound of Interest

Compound Name: 3-Methylundecanoic acid

CAS No.: 65781-38-6

Cat. No.: B1229579

Get Quote

Executive Summary
3-Methylundecanoic acid (C12H24O2) is a branched-chain fatty acid (BCFA) that serves as a

critical biomarker and signaling molecule in vertebrate chemical ecology and lipid metabolism.

[1] Unlike straight-chain fatty acids, the methyl branch at the C3 position introduces a chiral

center, resulting in two stereoisomers: (R)-3-methylundecanoic acid and (S)-3-
methylundecanoic acid.[2]

In drug development and biological research, distinguishing these isomers is paramount

because biological systems are highly stereoselective.[2][3] This guide compares the isomers

across three dimensions:

Semiochemical Potency: Their role as species-specific and individual-specific olfactory

signals (pheromones/kairomones).

Metabolic Fate: Their processing via

-oxidation versus
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-oxidation.

Receptor Activation: Differential activation of olfactory receptors (ORs) and potential

modulation of bacterial quorum sensing.[1]

Chemical Identity & Stereochemistry
The biological activity of 3-methylundecanoic acid is dictated by the spatial arrangement of

the methyl group at Carbon-3.

Feature
(R)-3-Methylundecanoic
Acid

(S)-3-Methylundecanoic
Acid

Chirality Rectus (Right) Sinister (Left)

Biosynthetic Origin

Often derived from

isoleucine/valine fermentation

or specific methyl-malonyl-CoA

pathways.

Product of specific reductases

or breakdown of longer chiral

isoprenoids.

Key Signaling Role

Individual Recognition: Major

component of the stable

"olfactory fingerprint" in Felis

catus (domestic cat) and

Procellariiformes (seabirds).[1]

[3]

Metabolic Substrate: Preferred

substrate configuration for

certain acyl-CoA

dehydrogenases in bacterial

systems.

Detection Method
Chiral GC-MS (cyclodextrin

phase)

Chiral GC-MS (cyclodextrin

phase)

Comparative Signaling Mechanisms
A. Semiochemical Signaling (Vertebrate Olfaction)
In chemical ecology, 3-methylundecanoic acid acts as a high-fidelity signal for individual

identification.[2] Research indicates that the ratio of isomers, rather than just the presence of

the molecule, encodes the identity.[2]
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Mechanism: Volatile BCFAs bind to specific Olfactory Receptors (ORs) in the nasal

epithelium.[1] The C3-methyl branch prevents rapid degradation, making these molecules

long-lasting "scent posts."[2]

Isomer Specificity:

The "Fingerprint" Hypothesis: In seabirds (e.g., Pachyptila desolata), 3-
methylundecanoic acid is a conserved component of preen wax.[2][3] The specific

enantiomeric composition contributes to the "odorous barcode" used for mate recognition

and nesting burrow identification.

Feline Signaling: In Felis catus, this acid is a key component of the lipid profile in urine that

remains stable over time, signaling territorial boundaries.[2][3] The stereochemistry is

critical for the "freshness" and "identity" signal perceived by the vomeronasal organ.

B. Metabolic Signaling (The -Oxidation Checkpoint)
The presence of a methyl group at the C3 (beta) position blocks standard

-oxidation because the enzyme cannot form the required 3-ketoacyl-CoA intermediate.

Pathway: These fatty acids must first undergo

-oxidation (in peroxisomes) to remove the C1 carbon, shifting the methyl group to the C2
(alpha) position, allowing subsequent

-oxidation.[2][3]

Enzymatic Stereoselectivity: The enzyme Phytanoyl-CoA Hydroxylase (PAHX), which

initiates

-oxidation, displays stereospecificity.[2]

Performance: Accumulation of the "incorrect" isomer (or failure to racemize) can lead to

lipid storage disorders (analogous to Refsum disease).[1][3] The (S)-isomer is typically the

substrate processed efficiently after conversion to the CoA thioester.

C. Antimicrobial & Quorum Sensing Modulation
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Branched-chain fatty acids often act as membrane fluidizers or signaling mimics in bacteria.

Data: 3-Methylundecanoic acid mimics the chain length of the Pseudomonas quorum

sensing signal (3-oxo-C12-HSL) but lacks the lactone ring.

Effect: It can act as a signal antagonist, disrupting biofilm formation by altering membrane

packing density.[2][3] The (R) and (S) isomers insert differently into the lipid bilayer, with one

isomer often causing greater membrane perturbation (leakage) than the other.[1][3]

Experimental Data Summary
The following table summarizes the comparative performance of the isomers in key assays.
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Assay Type Parameter
(R)-Isomer
Performance

(S)-Isomer
Performance

Causality

Olfactory

Receptor Binding
EC50 (Potency)

High Potency

(Species

Dependent)

Low/Moderate

Potency

Stereoselective

hydrophobic

pocket of the OR

favors specific

methyl

orientation.

Metabolic

Stability

Half-life (

)

High (Resistant

to

-ox)

High (Resistant

to

-ox)

C3-methylation

sterically hinders

3-hydroxyacyl-

CoA

dehydrogenase.

Enzymatic

Conversion -Oxidation Rate
Low (Requires

Racemization)

High (Direct

Substrate)

PAHX enzyme

active site

geometry is

optimized for

specific steric fit.

[1][3]

Membrane

Fluidity

Critical Micelle

Conc.[1] (CMC)
Lower CMC Higher CMC

Spatial packing

of the methyl

group alters

hydrophobic

interactions.[1]

Visualizing the Signaling Logic
The following diagram illustrates the divergent pathways for 3-methylundecanoic acid based

on its signaling context (External vs. Internal).
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External Signaling (Semiochemical)

Internal Signaling (Metabolism)
3-Methylundecanoic Acid

(Isomeric Mixture)

Olfactory Receptor (OR)
(Nasal Epithelium)Volatilization

Acyl-CoA Synthetase

Uptake

Signal Transduction
(cAMP / Ca2+)

Stereoselective
Binding Behavioral Response

(Mate Rec / Territory)

Beta-Oxidation
BLOCKED

C3-Methyl
Steric Hindrance Alpha-Oxidation

(Peroxisome)
Shunt Pathway Propionyl-CoA

(Anaplerotic)
Chain Shortening

Click to download full resolution via product page

Caption: Dual-role pathway showing 3-methylundecanoic acid as both an external

semiochemical ligand and an internal metabolic substrate requiring specialized alpha-oxidation.

[2]

Experimental Protocols (Self-Validating Systems)
To accurately study these isomers, you cannot rely on standard C18 columns.[2][3] You must

use a Chiral Separation Protocol.[1]

Protocol A: Chiral GC-MS Separation
Objective: Quantify the (R)/(S) ratio in biological samples (e.g., sebum, urine, culture media).[2]

[1][3]

Sample Preparation:

Extract lipids using Folch method (Chloroform:Methanol 2:1).[1][3]

Derivatization: Convert free fatty acids to methyl esters (FAMEs) using Diazomethane or

BF3-Methanol.[1] Note: Acid-catalyzed esterification is preferred to avoid racemization.

Chromatography Setup:
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Column: Cyclodextrin-based capillary column (e.g.,

-DEX 120 or equivalent).[2]

Dimensions: 30m x 0.25mm ID x 0.25µm film.[1]

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1][3]

Temperature Program (Critical for Resolution):

Start: 50°C (Hold 2 min).

Ramp 1: 2°C/min to 160°C (This slow ramp is crucial for chiral resolution of C12 isomers).

[1]

Ramp 2: 20°C/min to 230°C (Bake out).

Validation:

Inject pure (R) and (S) standards (custom synthesis often required) to establish retention

times.

Resolution Factor (Rs): Must be > 1.5 for quantitative analysis.

Protocol B: Calcium Mobilization Assay (GPCR
Activation)
Objective: Determine if the isomers differentially activate orphan GPCRs (e.g., GPR84 or

FFARs).

Cell Line: HEK293 cells stably expressing Gα16 (promiscuous G-protein) and the target

receptor (e.g., GPR84).[1][3]

Dye Loading: Incubate cells with Fluo-4 AM (calcium indicator) for 45 mins at 37°C.

Agonist Preparation:

Prepare 10mM stocks of (R)-3-methylundecanoic acid and (S)-3-methylundecanoic
acid in DMSO.
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Dilute in assay buffer (HBSS + 20mM HEPES) to generate a dose-response curve (1nM to

100µM).[1]

Measurement:

Inject agonist into the cell plate.

Monitor fluorescence (Ex 490nm / Em 525nm) in real-time for 90 seconds.

Analysis:

Plot Max - Min Fluorescence vs. Log[Concentration].

Calculate EC50 for (R) vs (S).[1][3] Expectation: One isomer will typically show a 1-2 log

shift in potency if the receptor is stereoselective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

